Cas no 1261740-96-8 (2-Fluoro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Fluoro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261740-96-8
• MF: C₁₂H₆F₄IN
• MW: 367.080829143524
• CID: 4924114
• Update Time: 2025-06-25

2-Fluoro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H6F4IN/c13-11-10(5-9(17)6-18-11)7-1-3-8(4-2-7)12(14,15)16/h1-6H
• InChI Key： CMVCBSIMFSUQEE-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)C1C=CC(C(F)(F)F)=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine

Professional Introduction to 2-Fluoro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261740-96-8)

2-Fluoro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine, with the CAS number 1261740-96-8, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound features a pyridine core substituted with fluorine, iodine, and a trifluoromethylphenyl group, making it a versatile intermediate in the synthesis of various biologically active molecules.

The structural attributes of this compound contribute to its unique chemical properties, which have garnered attention in recent years due to their potential applications in drug discovery. The presence of both fluorine and iodine atoms provides excellent handles for further functionalization, enabling chemists to explore diverse molecular architectures. Specifically, the trifluoromethyl group enhances the lipophilicity and metabolic stability of the resulting compounds, a critical factor in pharmaceutical design.

In recent years, there has been growing interest in developing novel small-molecule inhibitors targeting various therapeutic pathways. The pyridine scaffold is particularly prominent in this context, as it serves as a privileged structure in medicinal chemistry. The compound 2-Fluoro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine exemplifies this trend, offering a scaffold that can be readily modified to produce lead compounds for diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions, particularly Suzuki-Miyaura and Stille couplings. These reactions are fundamental tools in organic synthesis, allowing for the efficient construction of complex molecular frameworks. The iodine atom in the molecule serves as an excellent leaving group for these transformations, while the fluorinated aromatic ring enhances reactivity and selectivity. This makes 2-Fluoro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine an invaluable building block for synthesizing novel heterocycles with potential therapeutic applications.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. Fluorine atoms can modulate metabolic pathways, improve binding affinity, and enhance drug stability. The incorporation of a trifluoromethyl group further amplifies these effects, making it a preferred moiety in drug design. The compound in question exemplifies this trend by combining fluorine and iodine functionalities with a pyridine core, creating a versatile platform for medicinal chemists.

Recent studies have highlighted the role of pyridine derivatives in addressing unmet medical needs. For instance, pyridines have been extensively explored as kinase inhibitors, given their ability to interact with protein targets through hydrogen bonding and hydrophobic interactions. The structure of 2-Fluoro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine aligns well with this paradigm, offering opportunities for designing potent and selective kinase inhibitors.

The trifluoromethylphenyl moiety adds an additional layer of complexity to this compound, enabling further derivatization through directed ortho-metalation or electrophilic aromatic substitution reactions. These strategies allow for the introduction of diverse functional groups at specific positions on the aromatic ring, tailoring the properties of the resulting compounds to meet specific pharmacological requirements. Such flexibility makes 2-Fluoro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine an attractive candidate for hit-to-lead optimization campaigns.

In conclusion, 2-Fluoro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261740-96-8) represents a promising intermediate in pharmaceutical research due to its unique structural features and synthetic utility. Its combination of fluorine, iodine, and trifluoromethylphenyl substituents provides a rich foundation for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.